Cas no 1804493-16-0 (4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1804493-16-0
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4873931
• Update Time: 2025-06-23

4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-2-4-1-6(10)13-5(3-14)7(4)8(11)12/h1,3,8H,2H2
• InChI Key： CBODMNUVUHPPAQ-UHFFFAOYSA-N
• SMILES： BrCC1C=C(N=C(C=O)C=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde

4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde: A Comprehensive Overview

The compound 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde, with the CAS number 1804493-16-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemistry, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with multiple functional groups, including a bromomethyl group, a chloro group, a difluoromethyl group, and an aldehyde moiety. These substituents confer unique chemical properties, making it a versatile building block for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, electrophilic substitutions, and coupling reactions. Researchers have explored various strategies to optimize the yield and purity of this compound, leveraging state-of-the-art catalysts and reaction conditions. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the pyridine ring system while maintaining high stereochemical integrity.

The structural complexity of 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde makes it an attractive candidate for drug discovery programs targeting diverse therapeutic areas. The aldehyde group at position 2 of the pyridine ring serves as a reactive site for further functionalization, enabling the creation of bioisosteric analogs with enhanced pharmacokinetic profiles. Additionally, the presence of halogen atoms (bromine and chlorine) introduces electronic effects that can modulate the compound's interaction with biological targets such as enzymes and receptors.

In agrochemistry, this compound has shown promise as a lead molecule for developing novel pesticides and herbicides. Its ability to inhibit key enzymes involved in plant metabolism has been extensively studied using computational modeling techniques such as molecular docking and quantum mechanics. Recent studies have demonstrated that this compound exhibits selective toxicity against agricultural pests while maintaining low toxicity towards non-target organisms, making it a potential candidate for sustainable pest management solutions.

The unique electronic properties of 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde also make it an interesting material for optoelectronic applications. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The pyridine ring system contributes to strong absorption bands in the visible spectrum, while the substituents fine-tune the electronic transitions to achieve desired optical properties. Experimental results from recent studies indicate that this compound can serve as an efficient electron transport layer in OLEDs, enhancing device performance and stability.

In terms of environmental impact, there is growing interest in understanding the fate and behavior of this compound in natural ecosystems. Studies have been conducted to assess its biodegradability under aerobic and anaerobic conditions, as well as its potential to accumulate in aquatic organisms. Preliminary findings suggest that this compound undergoes rapid degradation under sunlight exposure due to its conjugated pi-system, reducing its persistence in the environment.

Looking ahead, ongoing research is focused on expanding the utility of 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde by exploring its role in advanced materials science applications such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to act as a linker or node in these frameworks could pave the way for innovative solutions in gas storage, catalysis, and sensing technologies.

In conclusion, 4-(Bromomethyl)-6-chloro-3-(difluoromethyl)pyridine-2-carboxaldehyde stands out as a multifaceted compound with immense potential across various scientific disciplines. Its versatile structure allows for diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an increasingly significant role in shaping future innovations across multiple industries.